Cas no 338967-28-5 (4-({5-[(1E)-(hydroxyimino)methyl]pyridin-2-yl}oxy)benzonitrile)

• Product Name: 4-({5-[(1E)-(hydroxyimino)methyl]pyridin-2-yl}oxy)benzonitrile
• CAS No: 338967-28-5
• CID: 4648171
• Update Time: 2025-08-04

4-({5-[(1E)-(hydroxyimino)methyl]pyridin-2-yl}oxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-({5-[(1E)-(hydroxyimino)methyl]pyridin-2-yl}oxy)benzonitrile

Additional information on 4-({5-[(1E)-(hydroxyimino)methyl]pyridin-2-yl}oxy)benzonitrile

Introduction to 4-({5-[(1E)-(hydroxyimino)methyl]pyridin-2-yl}oxy)benzonitrile (CAS No. 338967-28-5)

4-({5-[(1E)-(hydroxyimino)methyl]pyridin-2-yl}oxy)benzonitrile, identified by the CAS number 338967-28-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a pyridine core functionalized with an imino group and an oxybentazonitrile moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The chemical structure of 4-({5-[(1E)-(hydroxyimino)methyl]pyridin-2-yl}oxy)benzonitrile consists of a benzonitrile group linked to a pyridine ring through an oxygen atom. The pyridine ring itself is substituted with a 1E-(hydroxyimino)methyl group, which introduces both hydroxyl and imino functionalities. This unique arrangement of functional groups imparts distinct electronic and steric properties to the molecule, making it an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The pyridine scaffold, in particular, is widely recognized for its biological activity and has been extensively studied in the context of pharmaceuticals. Compounds containing hydroxyl and imino groups are known to exhibit various pharmacological effects, including anti-inflammatory, antioxidant, and anticancer properties. The presence of these functional groups in 4-({5-[(1E)-(hydroxyimino)methyl]pyridin-2-yl}oxy)benzonitrile suggests that it may possess similar bioactivities.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of a benzonitrile group and a pyridine derivative creates a framework that can be modified to target specific biological pathways. For instance, the hydroxyl group can be further functionalized to introduce additional pharmacophores, while the imino group can serve as a hydrogen bond acceptor or participate in metal coordination interactions. These features make 4-({5-[(1E)-(hydroxyimino)methyl]pyridin-2-yl}oxy)benzonitrile a versatile building block for designing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Heterocycles are ubiquitous in natural products and pharmaceuticals, and their structural diversity allows for a wide range of biological activities. Pyridine derivatives, in particular, have been extensively explored for their potential as drug candidates. For example, several pyridine-based drugs have shown efficacy in treating conditions such as cancer, infectious diseases, and neurological disorders. The compound 4-({5-[(1E)-(hydroxyimino)methyl]pyridin-2-yl}oxy)benzonitrile represents another valuable addition to this growing library of heterocyclic compounds.

The synthesis of 4-({5-[(1E)-(hydroxyimino)methyl]pyridin-2-yl}oxy)benzonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the preparation of the pyridine derivative containing the 1E-(hydroxyimino)methyl group, followed by its coupling with the benzonitrile moiety via an oxygen bridge. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to facilitate these transformations efficiently.

In addition to its synthetic significance, 4-({5-[(1E)-(hydroxyimino)methyl]pyridin-2-yl}oxy)benzonitrile has potential applications in material science and chemical biology. The presence of multiple functional groups makes it suitable for use as a ligand in coordination chemistry or as a probe in biochemical assays. For instance, the imino group can coordinate with transition metals, forming complexes that exhibit catalytic or luminescent properties. Similarly, the hydroxyl group can be used to derivatize other molecules or to study protein-ligand interactions.

The pharmacological evaluation of 4-({5-[(1E)-(hydroxyimino)methyl]pyridin-2-yl}oxy)benzonitrile is currently underway in several research laboratories. Preliminary studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For example, it may interfere with kinases or other enzymes implicated in cancer progression or inflammatory responses. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

One area of particular interest is the use of 4-( {5-[ ( 1 E ) - ( hydroxyimino ) methyl ] py ridin - 2 - yl } oxy ) ben zonit r il e as an intermediate in the synthesis of more complex drug candidates. By modifying specific functional groups on this molecule, researchers can generate derivatives with enhanced potency or selectivity for particular biological targets. This approach leverages the inherent versatility of heterocyclic scaffolds and allows for rapid exploration of chemical space.

The development of computational tools has also facilitated the study of 4-( {5-[ ( 1 E ) - ( hydroxyimino ) methyl ] py ridin - 2 - yl } oxy ) ben zonit r il e by enabling virtual screening and molecular modeling studies. These techniques help predict how this compound might interact with biological targets at the atomic level, providing valuable insights into its potential pharmacological effects before experimental testing is conducted.

In conclusion,4-( {5-[ ( 1 E ) - ( hydroxyimino ) methyl ] py ridin - 2 - yl } oxy ) ben zonit r il e (CAS No. 33896728–5) is a structurally complex organic compound with significant potential as a lead molecule in drug discovery and medicinal chemistry research。 Its unique combination of functional groups makes it suitable for further exploration across multiple disciplines including pharmaceuticals、material science、and chemical biology。 As research continues to uncover new applications for this compound，its importance is likely to grow within both academic and industrial settings。